Cas no 757220-20-5 (2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide)

• Product Name: 2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide
• CAS No: 757220-20-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD06342744
• CID: 1072814
• PubChem ID: 3162828
• Update Time: 2025-05-21

2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-acetamide
• 2-CHLORO-N-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)ACETAMIDE
• Z57000490
• 2-Chloro-N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide
• EN300-10209
• 757220-20-5
• MFCD06342744
• SR-01000054969
• AKOS000112407
• 2-chloro-N-3,4-dihydro-2H-1,5-benzodioxepin-7-ylacetamide
• SR-01000054969-1
• STL191462
• G40651
• 2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide

• MDL： MFCD06342744
• Inchi： 1S/C11H12ClNO3/c12-7-11(14)13-8-2-3-9-10(6-8)16-5-1-4-15-9/h2-3,6H,1,4-5,7H2,(H,13,14)
• InChI Key： GJQLWCAWMVXADU-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2=C(C=1)OCCCO2)=O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide

Chemical Compound CAS No. 757220-20-5: 2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide

The compound with CAS No. 757220-20-5, known as 2-Chloro-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodioxepines, which are fused bicyclic structures combining a benzene ring with a dioxepine moiety. The presence of the chloro substituent and the acetamide functional group further enhances its chemical and biological properties.

The synthesis of benzodioxepines has been extensively studied due to their unique structural features and potential applications in drug design. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex frameworks. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers within the molecule, ensuring high enantiomeric purity. This is particularly important for compounds intended for pharmaceutical applications, where stereochemistry plays a critical role in biological activity.

The acetamide group in this compound contributes significantly to its physicochemical properties. Acetamides are known for their ability to modulate solubility and bioavailability, making them ideal candidates for drug delivery systems. Recent studies have explored the use of such groups in enhancing the pharmacokinetic profiles of bioactive molecules. For example, researchers have demonstrated that the substitution pattern on the benzodioxepine ring can influence the compound's ability to penetrate cellular membranes, thereby affecting its efficacy as a therapeutic agent.

In terms of biological activity, benzodioxepines have been implicated in a wide range of pharmacological effects. The compound CAS No. 757220-20-5 has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively investigated using advanced computational modeling techniques. These studies suggest that the compound may act as a potent inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline.

The integration of dihydrobenzodioxepine moieties into drug design has also opened new avenues for exploring anti-inflammatory and analgesic properties. Recent findings indicate that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Furthermore, its ability to modulate pain pathways through interaction with GABA receptors has positioned it as a potential candidate for treating chronic pain conditions.

The development of CAS No. 757220-20-5 represents a convergence of cutting-edge synthetic chemistry and innovative drug design principles. By leveraging advancements in medicinal chemistry and computational biology, researchers have unlocked new possibilities for harnessing this compound's therapeutic potential. As ongoing clinical trials continue to evaluate its safety and efficacy, this molecule stands at the forefront of modern pharmaceutical innovation.